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Get Quote

Abstract

This technical guide serves as a comprehensive resource for researchers, scientists, and drug
development professionals on the chemical compound 4-(Perfluorooctyl)-2-methyl-2-
butanol. This document consolidates all available information regarding its chemical identity,
structure, and fundamental properties. Due to the limited availability of published experimental
data, this guide also outlines general synthetic strategies and potential applications based on
the characteristics of analogous fluorinated tertiary alcohols.

Chemical Identity and Structure

4-(Perfluorooctyl)-2-methyl-2-butanol, a fluorinated tertiary alcohol, is a specialized chemical
compound with significant potential in various scientific and industrial applications. The
presence of a perfluorooctyl chain imparts unique properties, including high thermal stability
and hydrophobicity.

Table 1: Compound Identification
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Identifier Value Source(s)

) 4-(Perfluorooctyl)-2-methyl-2-
Chemical Name N/A
butanol

5,5,6,6,7,7,8,8,9,9,10,10,11,11
Synonym ,12,12,12-Heptadecafluoro-2- [1]

methyldodecan-2-ol

CAS Number 141183-94-0, 159142-65-1 [1][2]
Molecular Formula Ci3H11F170 [3114]
Molecular Weight 506.2 g/mol [3][4]

CC(C)(CCC(C(C(C(C(C(F)
Canonical SMILES (F)F)(F)F)(F)F)(F)F)(F)F) [4]
(FFO

Molecular Structure

The molecular structure of 4-(Perfluorooctyl)-2-methyl-2-butanol consists of a tertiary
butanol core with a perfluorooctyl group attached at the 4-position. This structure combines a
hydrophilic alcohol functional group with a highly fluorinated, lipophobic, and hydrophobic alkyl
chain.

Caption: 2D structure of 4-(Perfluorooctyl)-2-methyl-2-butanol.

Synthesis and Manufacturing

While specific, detailed experimental protocols for the synthesis of 4-(Perfluorooctyl)-2-
methyl-2-butanol are not readily available in published literature, a plausible and widely
utilized method for the synthesis of tertiary alcohols, including fluorinated analogs, is the
Grignard reaction.[5][6][7][8][9][10][11]

Proposed Synthetic Pathway: Grighard Reaction

The synthesis of fluorinated tertiary alcohols can often be achieved through the nucleophilic
addition of a Grignard reagent to a ketone or an ester.[12][13][14][15] For the synthesis of 4-
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(Perfluorooctyl)-2-methyl-2-butanol, a potential approach involves the reaction of a
perfluorooctyl-containing Grignard reagent with a suitable ketone.

Reaction Scheme:

Perfluorooctylethyl Magnesium Bromide 1. Diethyl Ether

+ 2. H30+ work-up » 4-(Perfluorooctyl)-2-methyl-2-butanol

Acetone

Click to download full resolution via product page
Caption: Proposed Grignard synthesis of the target compound.
Experimental Workflow (Hypothetical):

o Grignard Reagent Formation: The perfluorooctylethyl magnesium bromide Grignard reagent
would first be prepared by reacting 1-bromo-2-(perfluorooctyl)ethane with magnesium
turnings in anhydrous diethyl ether under an inert atmosphere (e.g., argon or nitrogen).

» Nucleophilic Addition: The freshly prepared Grignard reagent would then be added dropwise
to a solution of acetone in anhydrous diethyl ether at a low temperature (e.g., 0 °C) to control
the exothermic reaction.

e Quenching and Work-up: After the addition is complete, the reaction mixture would be stirred
for a specified period to ensure complete reaction. The reaction is then quenched by the
slow addition of an aqueous acid solution (e.g., saturated ammonium chloride or dilute
hydrochloric acid) to protonate the resulting alkoxide and dissolve the magnesium salts.

» Extraction and Purification: The organic layer is separated, and the aqueous layer is typically
extracted with diethyl ether to recover any dissolved product. The combined organic extracts
are then washed with brine, dried over an anhydrous drying agent (e.g., magnesium sulfate
or sodium sulfate), filtered, and the solvent is removed under reduced pressure to yield the
crude product.
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o Final Purification: The crude 4-(Perfluorooctyl)-2-methyl-2-butanol can be further purified
by techniques such as vacuum distillation or column chromatography.

Physicochemical Properties

Detailed experimental data for the physicochemical properties of 4-(Perfluorooctyl)-2-methyl-
2-butanol are not widely reported. However, based on the properties of similar perfluoroalkyl
alcohols, certain characteristics can be inferred. The high degree of fluorination is expected to
result in a high density and a low surface tension.

Table 2: Physicochemical Properties (Predicted and Inferred)

Property Value Notes

Melting Point 50-51 °C From an unverified source.

Expected to be relatively high

Boiling Point Not available i
due to the molecular weight.
) ) Expected to be significantly
Density Not available )
higher than water.
N ) Likely insoluble in water and
Solubility Not available

soluble in fluorinated solvents.

Potential Applications

While specific applications for 4-(Perfluorooctyl)-2-methyl-2-butanol are not documented, the
unique properties of fluorinated alcohols suggest several areas of potential utility.

Drug Development and Medicinal Chemistry

The incorporation of fluorine into drug molecules is a common strategy to enhance their
metabolic stability, bioavailability, and binding affinity.[16] Fluorinated alcohols can serve as
valuable building blocks in the synthesis of complex fluorinated pharmaceutical compounds.

Materials Science
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The perfluoroalkyl chain in this molecule suggests its potential use as a surfactant or a
component in the formulation of hydrophobic and oleophobic coatings. Such coatings are
valuable for creating water- and oil-repellent surfaces.

Analytical Chemistry

Fluorinated compounds can be used as internal standards in mass spectrometry due to their
distinct mass-to-charge ratios.[16]

Safety and Handling

Specific toxicological data for 4-(Perfluorooctyl)-2-methyl-2-butanol is limited. As with any
chemical, it should be handled with appropriate personal protective equipment (PPE), including
safety goggles, gloves, and a lab coat. Work should be conducted in a well-ventilated fume
hood.

Conclusion

4-(Perfluorooctyl)-2-methyl-2-butanol is a specialized fluorinated tertiary alcohol with a
unique combination of a hydrophilic head and a hydrophobic/lipophobic fluorinated tail. While
detailed experimental data on its synthesis, properties, and applications are scarce in the
public domain, its structure suggests significant potential in fields ranging from medicinal
chemistry to materials science. Further research is warranted to fully characterize this
compound and explore its utility.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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